Cas no 90054-91-4 (2-Pentanol, 3,3-dimethoxy-)

• Product Name: 2-Pentanol, 3,3-dimethoxy-
• CAS No: 90054-91-4
• MF: C₇H₁₆O₃
• MW: 148.200142860413
• CID: 795386
• PubChem ID: 13129036
• Update Time: 2025-04-19

2-Pentanol, 3,3-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanol, 3,3-dimethoxy-
• 3,3-dimethoxypentan-2-ol
• 90054-91-4
• DTXSID50520485

• Inchi： 1S/C7H16O3/c1-5-7(9-3,10-4)6(2)8/h6,8H,5H2,1-4H3
• InChI Key： ATLAMHOZXJCJGQ-UHFFFAOYSA-N
• SMILES： O(C)C(CC)(C(C)O)OC

Computed Properties

• Exact Mass: 148.109944368g/mol
• Monoisotopic Mass: 148.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.7Ų